![molecular formula C19H21BrClN3S B4116257 N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea](/img/structure/B4116257.png)
N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea
Overview
Description
N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea, also known as BTCP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiourea derivatives and has been studied for its potential as a therapeutic agent in various diseases.
Scientific Research Applications
N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea has been studied extensively for its potential as a therapeutic agent in various diseases such as depression, anxiety, and addiction. It has been shown to have a significant effect on the central nervous system and can modulate the release of neurotransmitters such as dopamine and serotonin. Additionally, N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea has been studied for its potential as a pain reliever and has been shown to have analgesic effects in animal models.
Mechanism of Action
N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea acts as a dopamine and serotonin reuptake inhibitor, which means it prevents the reuptake of these neurotransmitters and increases their concentration in the synaptic cleft. This leads to an increase in the activation of their respective receptors, resulting in the observed effects on the central nervous system.
Biochemical and Physiological Effects:
N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea has been shown to have a significant effect on the central nervous system, resulting in changes in behavior and mood. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea has been shown to have analgesic effects and can reduce pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea in lab experiments is its high potency, which means that a small amount of the compound can produce a significant effect. Additionally, N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea has been extensively studied, and its mechanism of action is well understood, making it a reliable tool for scientific research. However, one limitation of using N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea is its potential for abuse, which means that precautions must be taken to ensure that the compound is used safely and ethically.
Future Directions
There are several future directions for research involving N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea. One area of interest is its potential as a therapeutic agent for addiction, particularly in the treatment of cocaine addiction. Additionally, N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea has been shown to have anti-inflammatory effects, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Finally, further research is needed to better understand the long-term effects of N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea and its potential for abuse.
Conclusion:
In conclusion, N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea, or N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent in various diseases. Its mechanism of action is well understood, and it has been shown to have significant effects on the central nervous system. While there are limitations to its use, N-(1-benzyl-4-piperidinyl)-N'-(4-bromo-2-chlorophenyl)thiourea remains a valuable tool for scientific research, and there are several future directions for research involving this compound.
properties
IUPAC Name |
1-(1-benzylpiperidin-4-yl)-3-(4-bromo-2-chlorophenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrClN3S/c20-15-6-7-18(17(21)12-15)23-19(25)22-16-8-10-24(11-9-16)13-14-4-2-1-3-5-14/h1-7,12,16H,8-11,13H2,(H2,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMJXNKMRSGCNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=S)NC2=C(C=C(C=C2)Br)Cl)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrClN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Benzylpiperidin-4-yl)-3-(4-bromo-2-chlorophenyl)thiourea |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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